Cas no 2138169-02-3 (4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138169-02-3
• MF: C₇H₁₀ClF₂N₃O₂S
• MW: 273.688005924225
• CID: 6215500
• PubChem ID: 165462949
• Update Time: 2025-11-03

4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782687
• 2138169-02-3

• Inchi： 1S/C7H10ClF2N3O2S/c1-2-3-6-11-12-7(16(8,14)15)13(6)4-5(9)10/h5H,2-4H2,1H3
• InChI Key： WPVIJOCWHGJQFJ-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(CCC)N1CC(F)F)(=O)=O

Computed Properties

• Exact Mass: 273.0150318g/mol
• Monoisotopic Mass: 273.0150318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

Recent Advances in the Synthesis and Applications of 4-(2,2-Difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl Chloride (CAS: 2138169-02-3)

The compound 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 2138169-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its unique triazole core and difluoroethyl substituent, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the most notable advancements in the application of this compound is its role in the development of carbonic anhydrase (CA) inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives synthesized from 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride exhibit potent inhibitory activity against CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. These findings suggest its potential utility in targeted cancer therapies, where selective CA inhibition can disrupt tumor metabolism and growth.

In addition to its applications in oncology, this compound has also been explored in the context of antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of novel sulfonamide derivatives using 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride as a precursor. These derivatives displayed broad-spectrum antibacterial activity against Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to interfere with bacterial folate biosynthesis, a critical pathway for microbial survival.

The synthetic versatility of 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride has also been highlighted in recent methodological developments. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, emphasizing improvements in yield and purity. The authors employed a one-pot reaction strategy, combining 2,2-difluoroethylamine with propyl isothiocyanate, followed by cyclization and sulfonylation. This streamlined approach not only enhances the compound's accessibility for industrial applications but also reduces environmental impact by minimizing waste generation.

Beyond its immediate pharmacological applications, researchers have begun to explore the compound's potential in chemical biology tools. For instance, a study in ACS Chemical Biology (2023) utilized 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride as a reactive handle for protein labeling. The sulfonyl chloride group's high reactivity with nucleophilic amino acids, such as lysine and tyrosine, enables site-specific modification of proteins, facilitating studies on protein-protein interactions and cellular localization.

In conclusion, 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 2138169-02-3) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span from targeted therapeutics to chemical probes, underpinned by recent advances in synthetic methodology and biological evaluation. As research continues to uncover new roles for this compound, its significance in the field is expected to grow, offering exciting opportunities for innovation in medicinal chemistry and beyond.